Cas no 18167-05-0 (1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate)
![1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate structure](https://www.kuujia.com/scimg/cas/18167-05-0x500.png)
18167-05-0 structure
Product name:1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate
1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate Chemical and Physical Properties
Names and Identifiers
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- 1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate
- 1-[dimethyl-(2-methylprop-2-enoylamino)azaniumyl]dodecan-2-olate
- DTXSID40939461
- Hydrazinium, 1,1-dimethyl-1-(2-hydroxydodecyl)-2-(2-methyl-1-oxo-2-propenyl)-, hydroxide, inner salt
- 1-[2-(1-Hydroxy-2-methylprop-2-en-1-ylidene)-1,1-dimethylhydrazin-1-ium-1-yl]dodecan-2-olate
- 18167-05-0
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- Inchi: InChI=1S/C18H36N2O2/c1-6-7-8-9-10-11-12-13-14-17(21)15-20(4,5)19-18(22)16(2)3/h17H,2,6-15H2,1,3-5H3,(H,19,22)
- InChI Key: PJWBWFJLKGZSRY-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(C[N+](C)(C)NC(=O)C(=C)C)[O-]
Computed Properties
- Exact Mass: 312.27788
- Monoisotopic Mass: 312.278
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 52.2Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 52.16
1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate Related Literature
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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4. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
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